Cas no 2171862-58-9 (2-fluoro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrazine)

• Product Name: 2-fluoro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrazine
• CAS No: 2171862-58-9
• MF: C₁₀H₉FN₂OS
• MW: 224.254664182663
• CID: 5905743
• PubChem ID: 165723242
• Update Time: 2025-10-30

2-fluoro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrazine
• EN300-1290702
• 2171862-58-9
• 2-fluoro-6-{[(3-methylfuran-2-yl)methyl]sulfanyl}pyrazine

• Inchi： 1S/C10H9FN2OS/c1-7-2-3-14-8(7)6-15-10-5-12-4-9(11)13-10/h2-5H,6H2,1H3
• InChI Key： SGHWOMTXRQQDBD-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(N=1)F)CC1=C(C)C=CO1

Computed Properties

• Exact Mass: 224.04196225g/mol
• Monoisotopic Mass: 224.04196225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.2Ų

Additional information on 2-fluoro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrazine

Introduction to 2-Fluoro-6-{(3-Methylfuran-2-yl)methylsulfanyl}pyrazine (CAS No. 2171862-58-9)

2-Fluoro-6-{(3-Methylfuran-2-yl)methylsulfanyl}pyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 2171862-58-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of a fluorine atom and a sulfur-containing substituent at specific positions in its molecular framework imparts unique chemical and pharmacological properties, making it a subject of intense research interest.

The molecular structure of 2-fluoro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrazine consists of a pyrazine core substituted with a fluoro group at the 2-position and a methylsulfanyl group linked to a 3-methylfuran moiety at the 6-position. This specific arrangement of functional groups contributes to its distinct reactivity and interaction with biological targets. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the compound's pharmacokinetic profile. Meanwhile, the sulfur-containing group introduces polarity and potential hydrogen bonding capabilities, which are essential for drug-receptor interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrazines can exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties, among others. The introduction of fluorine and sulfur substituents in 2-fluoro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrazine further expands its therapeutic possibilities by enhancing its binding affinity to biological targets and improving its metabolic stability.

One of the most compelling aspects of 2-fluoro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrazine is its potential application in the development of novel pharmaceutical agents. Researchers have been investigating its role as a lead compound or intermediate in synthesizing drugs targeting various diseases. For instance, preliminary studies suggest that this compound may interact with enzymes and receptors involved in cancer progression, making it a promising candidate for further development into an anticancer therapeutic.

The synthesis of 2-fluoro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro group typically requires specialized fluorination techniques, while the incorporation of the sulfur-containing substituent necessitates careful handling to avoid unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

From a chemical biology perspective, 2-fluoro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrazine offers valuable insights into understanding molecular recognition processes. Its unique structural features allow it to interact with biological targets in specific ways, providing researchers with a scaffold for designing more effective drugs. By studying how this compound binds to its targets, scientists can gain insights into the mechanisms underlying various diseases and develop targeted therapies.

The pharmacokinetic properties of 2-fluoro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrazine are also of great interest. The presence of the fluorine atom can influence drug absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in determining drug efficacy and safety. Ongoing research aims to optimize these properties through structural modifications, ensuring that future derivatives exhibit improved pharmacokinetic characteristics suitable for clinical use.

In conclusion,2-fluoro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrazine (CAS No. 2171862-58-9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in drug development highlight its importance as a research tool and lead compound for future therapeutics. As scientific understanding continues to evolve,2171862-58-9 will likely play an increasingly vital role in addressing unmet medical needs across various therapeutic areas.